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Compound of Interest

Compound Name: 3,3'-Dimethylbiphenyl

Cat. No.: B1664587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3'-Dimethylbiphenyl, also known as m,m'-Bitoluene, is an organic compound with the

chemical formula C₁₄H₁₄.[1][2] It consists of a biphenyl backbone with two methyl groups

substituted at the 3 and 3' positions. This structure results in a stable, non-polar molecule that

serves as a key intermediate in various chemical syntheses.[3] Understanding its physical and

chemical properties is crucial for its application in research and development, particularly in the

synthesis of more complex molecules and functional materials. This document provides a

comprehensive overview of the core physical properties of 3,3'-Dimethylbiphenyl, detailed

experimental methodologies for their determination, and relevant chemical synthesis pathways.

Core Physical and Chemical Properties
The physical characteristics of 3,3'-Dimethylbiphenyl have been well-documented across

various chemical literature and databases. These properties are summarized below for easy

reference.

General and Thermal Properties
The fundamental physical constants and thermal properties are critical for handling, storage,

and reaction setup. 3,3'-Dimethylbiphenyl is typically a liquid at room temperature.[2]
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Property Value Source

Molecular Formula C₁₄H₁₄ [2]

Molecular Weight 182.26 g/mol [2]

Appearance Clear, colorless to amber liquid [2]

Melting Point 5-7 °C [2]

Boiling Point 286 °C at 713 mmHg [2]

280 °C (Normal) [4][5]

Density 0.999 g/mL at 25 °C [2]

Flash Point 113 °C (closed cup)

>230 °F (>110 °C) [2]

Vapor Pressure 0.00684 mmHg at 25 °C [2]

Optical and Solubility Properties
Optical properties are important for analytical characterization, while solubility dictates

appropriate solvents for reactions and purification.

Property Value Source

Refractive Index (n20/D) 1.594 [2]

Solubility Soluble in DMSO and Toluene [6][7]

Insoluble in water

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of 3,3'-
Dimethylbiphenyl.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons and the methyl group protons. The aromatic protons would appear as
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complex multiplets in the downfield region (typically ~7.0-7.5 ppm), while the methyl protons

would present as a sharp singlet in the upfield region (typically ~2.4 ppm).

¹³C NMR: The carbon NMR spectrum would display distinct signals for the different carbon

environments: the methyl carbons, the substituted aromatic carbons, and the unsubstituted

aromatic carbons.

Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion

peak (M+) corresponding to its molecular weight of 182.26.[8]

Infrared (IR) Spectroscopy: The IR spectrum would feature characteristic absorption bands

for C-H stretching of the aromatic rings and methyl groups, as well as C=C stretching

vibrations within the aromatic rings.[9]

Experimental Protocols
While specific experimental reports for determining the properties of 3,3'-Dimethylbiphenyl
are not detailed in the search results, standard methodologies are widely used for such

characterizations.

Determination of Melting Point
The melting point of a substance can be determined using a capillary tube method with a

calibrated melting point apparatus.

Sample Preparation: A small amount of the solidified compound is introduced into a thin-

walled capillary tube, which is then sealed at one end.

Measurement: The capillary tube is placed in the heating block of the apparatus alongside a

calibrated thermometer.

Observation: The temperature is raised slowly (1-2 °C per minute) near the expected melting

point. The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.

Determination of Boiling Point
The boiling point can be determined by distillation at a specific pressure.
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Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with boiling

chips. A condenser and a collection flask are attached. A thermometer is positioned so that

its bulb is just below the side arm leading to the condenser.

Heating: The flask is heated gently.

Measurement: The temperature is recorded when the liquid is boiling steadily and a constant

temperature is observed on the thermometer. For measurements at reduced pressure (e.g.,

713 mmHg), a vacuum pump is connected to the system.[1]

Spectroscopic Analysis
NMR Spectroscopy: A sample is dissolved in a deuterated solvent (e.g., CDCl₃). The solution

is placed in an NMR tube and analyzed using an NMR spectrometer.

Mass Spectrometry: A small amount of the sample is introduced into the mass spectrometer,

where it is ionized. The mass-to-charge ratio of the resulting ions is analyzed.

IR Spectroscopy: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl

or KBr), which are then mounted in the IR spectrometer for analysis.

Synthesis and Logical Workflow
3,3'-Dimethylbiphenyl can be synthesized via several routes.[3] One established method

involves the deamination of tetrazotized o-tolidine using hypophosphorous acid. A logical

workflow for the synthesis and characterization of the compound is also presented.
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Synthesis Pathway of 3,3'-Dimethylbiphenyl

o-Dianisidine

Tetrazotized Intermediate

 HCl, NaNO₂ 

3,3'-Dimethoxybiphenyl

 H₃PO₂ 

3,3'-Dimethylbiphenyl

m-Toluidine

m-Tolyldiazonium Salt

 NaNO₂, H⁺ 

m-Tolyl Radical

 Cu catalyst 

 Dimerization 

Click to download full resolution via product page

Caption: A simplified reaction scheme for the synthesis of 3,3'-Dimethylbiphenyl.
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Caption: Experimental workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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